![molecular formula C7H14N2O B3328680 (9aR)-Octahydropyrazino[2,1-c][1,4]oxazine CAS No. 508241-14-3](/img/structure/B3328680.png)
(9aR)-Octahydropyrazino[2,1-c][1,4]oxazine
Overview
Description
Molecular Structure Analysis
The InChI code for (9aR)-Octahydropyrazino[2,1-c][1,4]oxazine is 1S/C7H14N2O/c1-2-9-3-4-10-6-7(9)5-8-1/h7-8H,1-6H2/t7-/m1/s1 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
(9aR)-Octahydropyrazino[2,1-c][1,4]oxazine is a liquid at room temperature . It should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C .Scientific Research Applications
Synthesis of Heterocyclic Compounds
1,3-Oxazine, a related compound, is used as an intermediate in the synthesis of a broad range of heterocyclic compounds . The synthetic methodologies for the synthesis of 1,3-oxazines can be classified into several groups: multicomponent reactions, cyclization reactions, and temperature-dependent Rh (II)-carbenoid-mediated 2 H -azirine ring expansion .
Materials Applications
1,3-Oxazine exhibits significant materials applications . For instance, it has been theoretically demonstrated that the de/rehydrogenation of 1,4-oxazine linkers efficiently switches single-molecule junctions between a low-conducting and a high-conducting state .
Pharmacological Applications
1,3-Oxazine is one of the privileged heterocyclic motifs exhibiting significant pharmacological applications . It’s used in the development of various drugs and therapeutic agents.
Construction of Polycyclic Pyridones
The compound can be used as a building block for the direct construction of biologically important polycyclic pyridones via an oxazinone ring-opening transformation .
Development of Responsive Hydrogels
The incorporation of spirooxazine into hydrogel systems allows for the development of materials with light-pH dual responsiveness . These hydrogels exhibit excellent blood compatibility and biocompatibility, making them an ideal choice for biological monitoring .
Development of Fluorescent Materials
The compound can be used in the development of fluorescent materials . These materials have wide applications in various fields, including bioimaging, sensors, and optoelectronic devices.
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation (H315), eye irritation (H319), respiratory irritation (H335), and it is flammable (H227) . Precautionary measures include avoiding exposure to heat/sparks/open flames/hot surfaces (P210), avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
Mechanism of Action
Target of Action
Oxazine derivatives have been extensively studied in the field of molecular electronics, particularly as molecular switches .
Mode of Action
The compound’s mode of action involves the de/rehydrogenation of 1,4-oxazine linkers. This process efficiently switches single-molecule junctions between a low-conducting and a high-conducting state . The change in the conducting state is attributed to the modified energy gap of the central molecule and the charge rearrangement at the molecule-electrode interfaces .
Biochemical Pathways
The compound’s ability to switch between conducting states suggests it may influence electron transport pathways .
Result of Action
The primary result of the compound’s action is the switching of single-molecule junctions between low-conducting and high-conducting states . This change is due to the de/rehydrogenation of 1,4-oxazine linkers, which modifies the energy gap of the central molecule and rearranges the charge at the molecule-electrode interfaces .
Action Environment
The compound’s use in molecular electronics suggests that factors such as temperature, ph, and the presence of other molecules could potentially influence its action .
properties
IUPAC Name |
(9aR)-1,3,4,6,7,8,9,9a-octahydropyrazino[2,1-c][1,4]oxazine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O/c1-2-9-3-4-10-6-7(9)5-8-1/h7-8H,1-6H2/t7-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWNWCROZSHWHSF-SSDOTTSWSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2CCOCC2CN1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN2CCOC[C@H]2CN1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-octahydropyrazino[2,1-c][1,4]oxazine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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